2,5-Difluoro-3-methylbenzenesulfonyl chloride
Overview
Description
2,5-Difluoro-3-methylbenzenesulfonyl chloride (DFMBS) is a widely used sulfonyl chloride reagent in organic synthesis. It is a colorless liquid with a pungent odor and is soluble in both organic solvents and water. DFMBS is used in a wide variety of chemical reactions, such as nucleophilic substitution, Michael addition, and acylation. It is also used as a catalyst in the synthesis of other compounds. Additionally, DFMBS has been used in a variety of scientific research applications, including biochemical and physiological studies, and has been found to have several advantages and limitations for laboratory experiments. In
Scientific Research Applications
2,5-Difluoro-3-methylbenzenesulfonyl chloride has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used as a substrate for the enzyme cytochrome P450, which is responsible for the metabolism of many drugs. Additionally, this compound has been used to study the activity of other enzymes, such as choline acetyltransferase and acetylcholinesterase. It has also been used to study the effects of drugs on the central nervous system, as well as to investigate the effects of various toxins on cells.
Mechanism of Action
2,5-Difluoro-3-methylbenzenesulfonyl chloride is a sulfonyl chloride reagent, which means that it reacts with nucleophiles to form a covalent bond. It is typically used in nucleophilic substitution reactions, in which the sulfonyl chloride group is replaced by a nucleophile. This compound also acts as a catalyst in the synthesis of other compounds. It can be used to catalyze the formation of various types of bonds, such as carbon-carbon bonds and carbon-oxygen bonds.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450, choline acetyltransferase, and acetylcholinesterase. Additionally, this compound has been found to have neuroprotective effects, which may be due to its ability to inhibit the activity of enzymes involved in the metabolism of drugs. It has also been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2,5-Difluoro-3-methylbenzenesulfonyl chloride has several advantages and limitations for laboratory experiments. One of its advantages is that it is relatively easy to synthesize, and can be produced in high yields. Additionally, it is soluble in both organic solvents and water, which makes it easier to work with in the lab. However, one of the drawbacks of this compound is that it is a toxic compound and should be handled with caution.
Future Directions
The future of 2,5-Difluoro-3-methylbenzenesulfonyl chloride is promising, as it has several potential applications in scientific research. One possible direction is the development of new synthetic methods for the production of this compound. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs and treatments. Additionally, this compound could be used to study the effects of various toxins on cells and to investigate the activity of other enzymes. Finally, this compound could be used to develop new catalysts for chemical reactions.
properties
IUPAC Name |
2,5-difluoro-3-methylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClF2O2S/c1-4-2-5(9)3-6(7(4)10)13(8,11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGTFTONSJFYSOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)S(=O)(=O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClF2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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